Cas no 81113-74-8 (7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-)

7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl- structure
81113-74-8 structure
Product name:7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
CAS No:81113-74-8
MF:C10H20O3
MW:188.264003753662
CID:704497
PubChem ID:11171459

7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
    • 3,7-Dimethyl-6-(hydroperoxy)-7-octene-1-ol
    • 6-hydroperoxy-3,7-dimethyloct-7-en-1-ol
    • 81113-74-8
    • SCHEMBL12726623
    • DTXSID80457558
    • Inchi: InChI=1S/C10H20O3/c1-8(2)10(13-12)5-4-9(3)6-7-11/h9-12H,1,4-7H2,2-3H3
    • InChI Key: BWRCWCXRMMREPA-UHFFFAOYSA-N
    • SMILES: CC(CCC(C(=C)C)OO)CCO

Computed Properties

  • Exact Mass: 188.14124450g/mol
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.7Ų

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